Cas no 72810-57-2 (4-(3-Methylphenyl)amino-3-pyridinylsulfonylcarbamic Acid Ethyl Ester)

• Product Name: 4-(3-Methylphenyl)amino-3-pyridinylsulfonylcarbamic Acid Ethyl Ester
• CAS No: 72810-57-2
• MF: C₁₅H₁₇N₃O₄S
• MW: 335.378182172775
• CID: 1065480
• PubChem ID: 10472122
• Update Time: 2025-07-26

4-(3-Methylphenyl)amino-3-pyridinylsulfonylcarbamic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• [[4-[(3-Methylphenyl)amino]-3-pyridinyl]sulfonyl]carbamic Acid Ethyl Ester
• [4-[(3-METHYLPHENYL)AMINO]-3-PYRIDINYL]SULFONYL]CARBAMIC ACID ETHYL ESTER,WHITE SOLID
• ethyl N-[4-[3-(hydroxymethyl)anilino]pyridin-3-yl]sulfonylcarbamate
• m-Tolylamino-4-pyridincarbethoxysulfonamid-3
• Ethyl [[4-[(3-methylphenyl)amino]pyridin-3-yl]sulfonyl]carbamate
• Ethyl ((4-((3-methylphenyl)amino)pyridin-3-yl)sulfonyl)carbamate
• Carbamic acid, ((4-((3-methylphenyl)amino)-3-pyridinyl)sulfonyl)-, ethyl ester
• ((4-((3-Methylphenyl)amino)-3-pyridinyl)sulfonyl)carbamic acid ethyl ester
• TORASEMIDE IMPURITY E [EP IMPURITY]
• Ethyl (4-(m-tolylamino)pyridin-3-yl)sulfonylcarbamate
• 72810-57-2
• Torasemide Imp. E (EP); Ethyl [[4-[(3-Methylphenyl)amino]pyridin-3-yl]sulfonyl]carbamate; Torasemide, Anhydrous Imp. E (EP); Torasemide, Anhydrous Impurity E; Torasemide Impurity E
• UNII-WX96JQ7ZK7
• Torsemide impurity E [EP]
• WX96JQ7ZK7
• ethyl N-[4-(3-methylanilino)pyridin-3-yl]sulfonylcarbamate
• DB-258399
• 4-(3-Methylphenyl)amino-3-pyridinylsulfonylcarbamic Acid Ethyl Ester

• Inchi： 1S/C15H17N3O4S/c1-3-22-15(19)18-23(20,21)14-10-16-8-7-13(14)17-12-6-4-5-11(2)9-12/h4-10H,3H2,1-2H3,(H,16,17)(H,18,19)
• InChI Key： ODHVVIKEJOPBII-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1NC1C=CC=C(C)C=1)(NC(=O)OCC)(=O)=O

Computed Properties

• Exact Mass: 335.09400
• Monoisotopic Mass: 335.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.330±0.06 g/cm3(Predicted)
• PSA: 112.49000
• LogP: 3.27550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 4-(3-Methylphenyl)amino-3-pyridinylsulfonylcarbamic Acid Ethyl Ester

Comprehensive Overview of 4-(3-Methylphenyl)amino-3-pyridinylsulfonylcarbamic Acid Ethyl Ester (CAS No. 72810-57-2)

The compound 4-(3-Methylphenyl)amino-3-pyridinylsulfonylcarbamic Acid Ethyl Ester (CAS No. 72810-57-2) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, combining a pyridine ring with a sulfonylcarbamate moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the key features of 4-(3-Methylphenyl)amino-3-pyridinylsulfonylcarbamic Acid Ethyl Ester is its role as a potential intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its sulfonylcarbamic acid ethyl ester group, which is known for its reactivity and ability to form stable bonds with other functional groups. This property is crucial in drug discovery, where modifying such intermediates can lead to compounds with enhanced efficacy and reduced side effects.

In recent years, the demand for pyridine-based compounds has surged due to their versatility in medicinal chemistry. 4-(3-Methylphenyl)amino-3-pyridinylsulfonylcarbamic Acid Ethyl Ester aligns with this trend, as its pyridinylsulfonyl core is often found in molecules with antimicrobial, anti-inflammatory, and anticancer properties. This has led to increased searches for "pyridine derivatives in drug development" and "sulfonylcarbamate applications," reflecting the growing interest in this niche.

Another area where CAS No. 72810-57-2 garners attention is in agrochemical research. The compound's structural motifs are similar to those found in certain herbicides and fungicides, prompting investigations into its potential use in crop protection. Searches like "sulfonylcarbamic acid esters in agriculture" highlight the curiosity surrounding this application. However, it is essential to note that further studies are required to validate its efficacy and safety in such contexts.

The synthesis of 4-(3-Methylphenyl)amino-3-pyridinylsulfonylcarbamic Acid Ethyl Ester typically involves multi-step organic reactions, including the coupling of 3-methylphenylamine with a pyridinylsulfonyl chloride derivative, followed by esterification. This process is often optimized for yield and purity, as these factors are critical for downstream applications. Researchers frequently search for "optimized synthesis of pyridinylsulfonylcarbamates" to refine their methodologies.

From a regulatory perspective, CAS No. 72810-57-2 is not classified under restricted categories, making it accessible for research purposes. However, users are advised to consult safety data sheets (SDS) and adhere to standard laboratory protocols when handling this compound. Queries such as "safety guidelines for sulfonylcarbamic acid esters" are common among new researchers entering this field.

In conclusion, 4-(3-Methylphenyl)amino-3-pyridinylsulfonylcarbamic Acid Ethyl Ester represents a promising area of study in both pharmaceutical and agrochemical sciences. Its structural complexity and functional diversity make it a valuable candidate for further exploration. As interest in pyridine and sulfonylcarbamate chemistry continues to grow, this compound is likely to remain a focal point for innovative research and development.